Cas no 1247238-35-2 (methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate
• CAS No: 1247238-35-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6491481
• PubChem ID: 61293679
• Update Time: 2025-10-29

methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-1-acetic acid, 4-amino-2-(methoxycarbonyl)-, methyl ester

• Inchi： 1S/C9H12N2O4/c1-14-8(12)5-11-4-6(10)3-7(11)9(13)15-2/h3-4H,5,10H2,1-2H3
• InChI Key： CHWXJHLQDKZYOT-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C=C(N)C=C1C(OC)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 374.0±32.0 °C(Predicted)
• pka: 3.97±0.11(Predicted)

Additional information on methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-Amino-1-(2-Methoxy-2-Oxoethyl)-1H-Pyrrole-2-Carboxylate (CAS No. 1247238-35-2)

Methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate, with the CAS number 1247238-35-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been studied extensively for its potential applications in drug development, particularly in the design of bioactive molecules with unique pharmacokinetic properties. The structure of this compound is characterized by a pyrrole ring substituted with an amino group at position 4 and a methoxy-acetyl group at position 1, along with a methyl ester at position 2. These functional groups contribute to its versatility in chemical reactions and biological interactions.

The synthesis of methyl 4-amino-1-(2-methoxy-2-oxoethyl)-1H-pyrrole-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and commercial purposes. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

One of the most promising applications of methyl 4-amino-1-(methoxy-oxoethyl)-1H-pyrrole-carboxylate lies in its role as a precursor for bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for the construction of complex heterocyclic frameworks, which are often found in natural products and pharmaceutically relevant compounds. For instance, its ability to undergo various cyclization reactions has been exploited to generate bioisosteric analogs with improved pharmacokinetic profiles.

In the context of drug discovery, methyl 4-amino-1-(methoxy-oxoethyl)-1H-pyrrole-carboxylate has shown potential as a lead compound for the development of anti-inflammatory and anti-cancer agents. Studies have revealed that this compound exhibits moderate inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has been investigated, suggesting its potential as a chemotherapeutic agent.

The structural versatility of methyl 4-amino-1-(methoxy-oxoethyl)-1H-pyrrole-carboxylate also makes it an attractive candidate for materials science applications. For example, researchers have explored its use as a monomer in the synthesis of novel polymers with tailored properties for advanced materials applications. The incorporation of this compound into polymer networks has been shown to enhance mechanical strength and thermal stability, making it suitable for high-performance materials.

In recent years, there has been growing interest in understanding the biodegradation and environmental fate of methyl 4-amino-1-(methoxy-oxoethyl)-1H-pyrrole-carboxylate. Studies have demonstrated that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. This finding is particularly important for ensuring the eco-friendliness of products derived from this compound.

In conclusion, methyl 4-amino-1-(methoxy-oxo strong>ethyl)-1H-pyrrole-< strong >carboxylate strong > (CAS No. 1247238 -35 -2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a valuable tool for researchers and industry professionals alike. Continued exploration into its properties and potential uses is expected to yield further breakthroughs in both academic research and industrial innovation.